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Physical Properties & Storage Conditions

The following table summarizes the key physical characteristics and storage recommendations for PF-

04753299 from multiple supplier sources [1] [2] [3].

Property Specification Source / Reference

Appearance White to off-white powder MedChemExpress, Sigma-Aldrich

[1] [4]

Molecular Weight 347.43 g/mol MedChemExpress, TargetMol [1]

[3]

CAS Number 1289620-49-0 Multiple Suppliers [1] [2] [3]

Purity ≥98% Sigma-Aldrich [4]

Short-Term Storage Room temperature (a few days,

during shipping)

InvivoChem, Sigma-Aldrich [2] [4]

Long-Term Storage
(Powder)

-20°C for 3 years MedChemExpress, InvivoChem

[1] [2]
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Property Specification Source / Reference

Long-Term Storage
(Solution)

-80°C for 6 months; -20°C for 1 month MedChemExpress, TargetMol [1]
[3]

Solubility & Stock Solution Preparation

PF-04753299 has low aqueous solubility but is readily soluble in DMSO.

Solvent Solubility Notes

DMSO 20 - 70 mg/mL (57.57

- 201.48 mM)

Sonication and warming may be needed. Hygroscopic DMSO can

impact solubility; use newly opened containers [1] [3] [4].

Water Poorly soluble Not recommended for preparing stock solutions.

Protocol: Preparing a 20 mg/mL Stock Solution in DMSO

Step 1: Calculate the mass of PF-04753299 needed. For example, to make 1 mL of solution, you will

need 20 mg of the compound.
Step 2: Weigh out 20 mg of PF-04753299 powder and transfer it to a sterile vial.

Step 3: Add 1 mL of fresh, anhydrous DMSO to the vial.
Step 4: If the compound does not dissolve completely, briefly warm the vial in a 37°C water bath and

sonicate for several minutes until the solution is clear.
Step 5: Immediately aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.
Step 6: Store the aliquots at -80°C for long-term use (6 months) or at -20°C for short-term use (1

month) [1] [3].

In Vivo Dosing Formulations

For animal studies, PF-04753299 can be formulated using several common methods. The table below

outlines two injection formulations adapted from the search results [2].
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Formulation Name Composition (by volume) Preparation Method

| Injection Formulation 1 | 10% DMSO, 5% Tween 80, 85% Saline | 1. Take 100 µL of DMSO stock

solution. 2. Add 50 µL of Tween 80 and mix well. 3. Add 850 µL of saline and mix to obtain a clear solution.

| | Injection Formulation 3 | 10% DMSO, 90% Corn Oil | 1. Take 100 µL of DMSO stock solution. 2. Add

to 900 µL of corn oil and mix vigorously to obtain a clear solution or uniform suspension. |

Frequently Asked Questions (FAQs)

Q1: Why is my PF-04753299 stock solution precipitating upon thawing, and how can I prevent this?

Precipitation is a common issue with compounds dissolved in DMSO, especially after freeze-thaw cycles. To

prevent this:

Aliquot: Always store your stock solution in small, single-use aliquots.

Thaw Gently: Thaw frozen aliquots at room temperature inside a desiccator to prevent water
condensation from entering the tube, which can cause precipitation.

Avoid Vortexing: After thawing, mix the solution by gently flicking the tube or via brief, low-power
pulsing in a bath sonicator. Vortexing can introduce water and air, promoting precipitation.

Q2: Can I use an aqueous buffer instead of DMSO to prepare my working solution? PF-04753299 has

very poor solubility in water. Directly diluting a concentrated DMSO stock into an aqueous buffer will

almost certainly cause the compound to precipitate out of solution. For cellular assays, it is recommended to

keep the final concentration of DMSO in your culture medium below 0.1-1% to avoid cytotoxicity.

Q3: What is the best practice for handling the powder form of PF-04753299?

Storage: Upon receipt, the powder should be stored desiccated at -20°C.

Weighing: Before opening, allow the vial to warm to room temperature inside a desiccator to prevent
water absorption. Use a calibrated balance in a well-ventilated area, preferably inside a fume hood,

and wear appropriate personal protective equipment (PPE) such as gloves and a lab coat.

Troubleshooting Common Experimental Issues

Problem Possible Cause Suggested Solution
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| Unexpectedly low biological activity | • Degraded compound due to improper storage • Precipitation in

working solution | • Confirm storage temperature and age of stock. • Visually inspect the solution for crystals

or cloudiness before use. | | Cloudiness in dosing solution | • Compound precipitation upon dilution from

DMSO stock | • Ensure the formulation vehicle is prepared correctly. For Formulation 1, add components in

the specified order with vigorous mixing. | | Inconsistent results between experiments | • Variations in

stock solution concentration due to precipitation or hydrolysis • Different final DMSO concentrations in

assays | • Use a fresh aliquot from the master stock for each experiment. • Standardize the DMSO

concentration across all experimental groups, including controls. |

Experimental Workflow for Stability Assurance

The following diagram outlines a recommended workflow to ensure compound stability throughout your

experiment.
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Start: Receive PF-04753299

Store powder at -20°C

Prepare stock solution in fresh DMSO

Aliquot into single-use vials

Store aliquots at -80°C

Thaw one aliquot for experiment

Use immediately
and discard remainder
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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